Cas no 949444-70-6 (methyl 1-sulfamoylpiperidine-4-carboxylate)

• Product Name: methyl 1-sulfamoylpiperidine-4-carboxylate
• CAS No: 949444-70-6
• MF: C₇H₁₄N₂O₄S
• MW: 222.262060642242
• MDL: MFCD09802104
• CID: 3157320
• PubChem ID: 25323924
• Update Time: 2025-10-29

methyl 1-sulfamoylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(aminosulfonyl)piperidine-4-carboxylate
• SCHEMBL15543572
• ZMB44470
• AKOS009145022
• methyl1-sulfamoylpiperidine-4-carboxylate
• Z235363035
• methyl 1-sulfamoylpiperidine-4-carboxylate
• CS-0244702
• G21833
• A1-74552
• 854-659-1
• 949444-70-6
• EN300-28923

• MDL： MFCD09802104
• Inchi： 1S/C7H14N2O4S/c1-13-7(10)6-2-4-9(5-3-6)14(8,11)12/h6H,2-5H2,1H3,(H2,8,11,12)
• InChI Key： VYJMPDNQCNOVOI-UHFFFAOYSA-N
• SMILES： S(N)(N1CCC(C(=O)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 222.06742811Da
• Monoisotopic Mass: 222.06742811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 357.9±52.0 °C at 760 mmHg
• Flash Point: 170.2±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 1-sulfamoylpiperidine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 1-sulfamoylpiperidine-4-carboxylate

Methyl 1-Sulfamoylpiperidine-4-Carboxylate (CAS No. 949444-70-6): A Comprehensive Overview

Methyl 1-Sulfamoylpiperidine-4-Carboxylate, identified by its CAS number 949444-70-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, which is widely recognized for its diverse biological activities and utility in medicinal chemistry. The presence of both a sulfamoyl group and a carboxylate moiety in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The< strong>Methyl 1-Sulfamoylpiperidine-4-Carboxylate molecule exhibits a high degree of versatility, making it suitable for various applications in synthetic chemistry. Its structural features suggest potential utility in the development of novel therapeutic agents targeting a range of diseases. The sulfamoyl group, in particular, is known for its role in enhancing binding affinity and selectivity in drug molecules, while the carboxylate group provides a site for further functionalization.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds like piperidine derivatives. These compounds have shown promise in treating conditions such as cancer, inflammation, and neurological disorders. The< strong>Methyl 1-Sulfamoylpiperidine-4-Carboxylate has been studied for its potential as a building block in the synthesis of kinase inhibitors, which are crucial in cancer therapy. Its ability to modulate enzyme activity makes it an attractive candidate for further investigation.

In addition to its pharmaceutical applications, Methyl 1-Sulfamoylpiperidine-4-Carboxylate has also been explored in the context of material science. The unique electronic properties of its structure make it a candidate for use in organic electronics and sensors. Researchers have been particularly interested in its potential as a ligand in catalytic systems, where its ability to coordinate with metals could lead to novel catalytic processes.

The synthesis of Methyl 1-Sulfamoylpiperidine-4-Carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfamoyl group and the carboxylate moiety are critical steps that must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

One of the most exciting areas of research involving Methyl 1-Sulfamoylpiperidine-4-Carboxylate is its potential as an intermediate in the development of next-generation antibiotics. The growing threat of antibiotic-resistant bacteria has spurred interest in novel compounds that can disrupt bacterial pathways without causing toxicity to human cells. The< strong>Methyl 1-Sulfamoylpiperidine-4-Carboxylate has shown promise in preliminary studies as a scaffold for designing new antibiotics that target bacterial enzymes essential for survival.

The< strong>Molecular structureof Methyl 1-Sulfamoylpiperidine-4-Carboxylate also makes it an interesting candidate for use in drug delivery systems. Researchers are exploring ways to incorporate this compound into nanoparticles or other delivery vehicles that can enhance the bioavailability and targeted delivery of therapeutic agents. This approach could improve treatment outcomes while reducing side effects associated with conventional drug formulations.

In conclusion, Methyl 1-Sulfamoylpiperidine-4-Carboxylate (CAS No. 949444-70-6) is a versatile compound with significant potential across multiple fields of science and technology. Its unique structural features and biological activities make it a valuable tool for researchers working on drug development, material science, and catalysis. As our understanding of its properties continues to grow, we can expect to see even more innovative applications emerge from this promising compound.